BENGHE Foundational & Exploratory

Check Availability & Pricing

solubility of copper(ll) tartrate hydrate in
different solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Copper(ll) tartrate hydrate

Cat. No.: B092310

Solubility of Copper(ll) Tartrate Hydrate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of copper(ll) tartrate
hydrate in various solvents. Due to the limited availability of specific quantitative solubility data
in public literature, this document focuses on qualitative solubility characteristics, key factors
influencing solubility, and detailed experimental protocols for determining the aqueous solubility
product constant (Ksp). This guide is intended to be a valuable resource for researchers,
scientists, and professionals in drug development who are working with this compound.

Introduction

Copper(ll) tartrate is a metal coordination complex that exists in various hydrated forms. It is a
blue to green crystalline powder and its solubility is a critical parameter in various applications,
including as a catalyst, in electroplating, and potentially in pharmaceutical formulations.
Understanding its behavior in different solvent systems is essential for process development,
formulation, and analytical method development. This guide synthesizes the available
information on the solubility of copper(ll) tartrate hydrate, providing a foundational
understanding for scientific and development endeavors.
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Factors Influencing Solubility

The dissolution of copper(ll) tartrate hydrate is not straightforward and is influenced by
several factors:

o Temperature: The solubility of copper(ll) tartrate in agueous solutions is expected to increase
with temperature.[1]

e pH: As a salt of a weak acid, the solubility of copper(ll) tartrate is highly dependent on pH. It
is more soluble in acidic and alkaline solutions compared to neutral water.[1][2][3] In acidic
solutions, the tartrate ion is protonated, shifting the dissolution equilibrium. In alkaline
solutions, the formation of soluble copper-hydroxy complexes can enhance solubility.

o Complex Formation: Copper(ll) tartrate's solubility can be significantly increased in the
presence of ligands that form soluble complexes with copper(ll) ions. For instance, it is
soluble in excess tartrate solutions due to the formation of such complexes.[1]

Solubility Data

Specific quantitative solubility data for copper(ll) tartrate hydrate is not widely available. The
following table summarizes the qualitative solubility in various solvents and provides the
reported solubility product constant (Ksp) in an aqueous medium.
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Solvent System Solubility Quantitative Data (at 25 °C)
Solubility Product Constant
] (Ksp) for CuCsaH40s - 2H20:
Water Slightly soluble / Insoluble[2][4] i )
Mentioned to be determined at
an ionic strength of 0.3[5]
Acids Soluble[2][3] Data not available

Alkali Solutions

Soluble[2][3]

Data not available

Organic Solvents

Methanol

Data not available

Data not available

Ethanol

Data not available

Data not available

DMSO

May be soluble[6]

Data not available

Experimental Protocol: Determination of Aqueous
Solubility Product Constant (Ksp)

The solubility of sparingly soluble salts like copper(ll) tartrate in water is often quantified by its
solubility product constant (Ksp). The Ksp can be determined experimentally by measuring the
concentration of the dissolved ions in a saturated solution. For copper(ll) tartrate, which
dissociates as follows:

CuC4H40s(s) = Cu?*(aq) + CaH40e2~(aq)
The Ksp is given by: Ksp = [Cu2*][CaH40627][7]

A common method for determining the Ksp of copper(ll) tartrate is through spectrophotometry,
owing to the characteristic blue color of the hydrated copper(ll) ion.[7][8]

Materials and Equipment
o Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

e Sodium tartrate dihydrate (Naz2CaH4Oe-2H20)
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« Distilled or deionized water

e Spectrophotometer

e Cuvettes

e Volumetric flasks (various sizes)
o Pipettes

e Centrifuge and centrifuge tubes

 Filter paper and funnel or syringe filter

Procedure

Part A: Preparation of a Saturated Copper(ll) Tartrate Solution[7][8]

Prepare 0.1 M copper(ll) sulfate and 0.1 M sodium tartrate stock solutions.

 In a flask, mix equal volumes of the 0.1 M copper(ll) sulfate and 0.1 M sodium tartrate
solutions. A precipitate of copper(ll) tartrate will form.

o Agitate the mixture for an extended period (e.g., 1 hour) to ensure equilibrium is reached and
the solution is saturated.

» Allow the precipitate to settle.

o Separate the supernatant (the saturated solution) from the solid precipitate by centrifugation
followed by filtration. The resulting solution should be clear.

Part B: Preparation of Standard Solutions[7]

o Prepare a series of standard copper(ll) sulfate solutions of known concentrations (e.g.,
ranging from 0.005 M to 0.02 M) by diluting the 0.1 M copper(ll) sulfate stock solution.

Part C: Spectrophotometric Analysis[7]
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o Set the spectrophotometer to a wavelength of 675 nm, which is in the region of maximum
absorbance for the hydrated copper(ll) ion.[7]

e Use a blank solution (distilled water) to zero the spectrophotometer.

e Measure the absorbance of each of the standard copper(ll) sulfate solutions.

» Plot a calibration curve of absorbance versus the concentration of Cu?*.

o Measure the absorbance of the saturated copper(ll) tartrate supernatant obtained in Part A.

» Using the calibration curve, determine the concentration of Cu?* in the saturated solution.

Calculation of Ksp

e From the stoichiometry of the dissolution, in a pure aqueous solution, the concentration of
the tartrate ion [CaH4Oe27] is equal to the concentration of the copper(ll) ion [Cu2*].

e Calculate the Ksp using the formula: Ksp = [Cu?*]2.

Experimental Workflow

The following diagram illustrates the experimental workflow for the determination of the
solubility product constant of copper(ll) tartrate.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://more.juniata.edu/academics-classes/science-in-motion/labs-and-equipment/media/chemistry-files/Ksp%20of%20Copper%20Tartrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Prepare 0.1M Prepare 0.1M

CuS04 Solution

Na2C4H406 Solution

Saturated Solution

Mix CuS0O4 and
Na2C4H406 Solutions

Equilibrate
(Agitate)

Separate Supernatant
(Centrifuge & Filter)

Analysis
y v

Measure Absorbance Prepare Standard
of Saturated Solution CuS04 Solutions

i

Measure Absorbance
of Standards

i

Plot Calibration Curve

Calculation

Determine [Cu2+]
from Curve

Calculate Ksp

Click to download full resolution via product page

Workflow for Ksp Determination
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Conclusion

While quantitative solubility data for copper(ll) tartrate hydrate remains limited in readily
accessible literature, a qualitative understanding of its solubility and the factors that influence it
can be established. The compound exhibits low solubility in water, which is enhanced in acidic
and alkaline conditions, and in the presence of complexing agents. For precise quantification of
its aqueous solubility, the determination of its solubility product constant via spectrophotometry
is a reliable and well-documented experimental approach. The protocol and workflow provided
in this guide offer a solid foundation for researchers and scientists to assess the aqueous
solubility of copper(ll) tartrate hydrate in their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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